Bystander Killing Capacity: MMAE-Based Vedotin vs. MMAF-Based Alternative Payloads
The vedotin construct's MMAE payload exhibits membrane permeability sufficient to mediate potent bystander killing of antigen-negative neighboring tumor cells, a property not shared by the more hydrophilic MMAF payload used in alternative linker-payload constructs [1]. This differential bystander capacity is critical for addressing tumor heterogeneity where Nectin-4 expression is non-uniform. CD30-targeting ADCs delivering membrane-permeable MMAE demonstrated robust bystander killing of CD30⁻ cells, whereas MMAF payloads failed to mediate bystander killing in vivo under identical conditions [2].
| Evidence Dimension | Bystander killing of antigen-negative cells |
|---|---|
| Target Compound Data | Potent bystander killing observed; MMAE diffuses into adjacent Nectin-4-low/negative cells [1] |
| Comparator Or Baseline | MMAF payload ADCs: No bystander killing in vivo; lacks trans-membrane diffusion capacity [2] |
| Quantified Difference | Qualitative functional difference: presence vs. complete absence of bystander killing in vivo |
| Conditions | In vivo CD30⁺/CD30⁻ mixed tumor models; membrane permeability assays |
Why This Matters
Procurement of vedotin over MMAF-based constructs is justified when targeting heterogeneous solid tumors where bystander killing of Nectin-4-negative cells is required for durable response.
- [1] Legemiddelhandboka. L2.3.8.7 Enfortumabvedotin. Published July 10, 2025. View Source
- [2] Li F, et al. Intracellular Released Payload Influences Potency and Bystander-Killing Effects of Antibody-Drug Conjugates in Preclinical Models. Cancer Res. 2016. View Source
